Cas no 2680867-34-7 (benzyl 2-hydroxy(phenyl)methylpiperidine-1-carboxylate)

• Product Name: benzyl 2-hydroxy(phenyl)methylpiperidine-1-carboxylate
• CAS No: 2680867-34-7
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 5625230
• PubChem ID: 165922156
• Update Time: 2025-11-01

benzyl 2-hydroxy(phenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680867-34-7
• EN300-28294690
• benzyl 2-[hydroxy(phenyl)methyl]piperidine-1-carboxylate
• benzyl 2-hydroxy(phenyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C20H23NO3/c22-19(17-11-5-2-6-12-17)18-13-7-8-14-21(18)20(23)24-15-16-9-3-1-4-10-16/h1-6,9-12,18-19,22H,7-8,13-15H2
• InChI Key： DWZZETDKZHAUED-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 2-hydroxy(phenyl)methylpiperidine-1-carboxylate

Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate: A Comprehensive Overview

The compound Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate, identified by the CAS number 2680867-34-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, and its structure incorporates both hydroxyl and benzyl groups, making it a versatile compound for research and application purposes. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with therapeutic potential.

The chemical structure of Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate consists of a piperidine ring substituted with a hydroxymethyl group at the 2-position and a benzoyl group at the 1-position. This unique combination of functional groups provides the molecule with both rigidity and flexibility, enabling it to interact with various biological targets. Researchers have explored its ability to act as a scaffold for drug design, particularly in the creation of kinase inhibitors and other enzyme-targeting agents.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. By modifying the substituents on the piperidine ring, chemists can create derivatives with enhanced bioactivity or improved pharmacokinetic profiles. For instance, recent studies have demonstrated that certain derivatives exhibit potent anti-inflammatory properties, making them attractive candidates for the development of novel anti-inflammatory drugs.

In addition to its role in drug design, Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, highlighting the versatility of this compound across multiple disciplines.

The synthesis of Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for both academic research and industrial applications.

From a pharmacological perspective, this compound has shown promise as a lead molecule for developing agents targeting various diseases. For example, studies have demonstrated that certain derivatives can inhibit key enzymes involved in cancer progression, suggesting their potential as anticancer agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

In conclusion, Benzyl 2-Hydroxy(Phenyl)MethylPiperidine-1-Carboxylate is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advances in synthesis and application techniques, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is likely to grow even further.